Cas no 634888-06-5 (3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 634888-06-5
• MF: C₂₁H₁₆N₄O
• MW: 340.377943992615
• CID: 5916841
• Update Time: 2025-06-07

3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-N-benzylidene-3-(naphthalen-1-yl)-1H-pyrazole-5-carbohydrazide
• 3-(naphthalen-1-yl)-N'-[(E)-phenylmethylidene]-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(1-naphthalenyl)-, 2-(phenylmethylene)hydrazide
• 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide

• Inchi： 1S/C21H16N4O/c26-21(25-22-14-15-7-2-1-3-8-15)20-13-19(23-24-20)18-12-6-10-16-9-4-5-11-17(16)18/h1-14H,(H,23,24)(H,25,26)
• InChI Key： WPWQGMPAXVYBDA-UHFFFAOYSA-N
• SMILES： N1C(C2=C3C(C=CC=C3)=CC=C2)=CC(C(NN=CC2=CC=CC=C2)=O)=N1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 11.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide

3-(Naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 634888-06-5, known as 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene moiety, a pyrazole ring, and a hydrazide group, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. Researchers have demonstrated that the molecule exhibits significant activity against several inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Additionally, its ability to target specific cancer cells without affecting healthy tissues has been extensively explored in preclinical trials.

In the realm of materials science, this compound has shown remarkable properties as a precursor for the synthesis of advanced materials such as graphene oxide and other carbon-based nanomaterials. Its ability to act as a reducing agent under mild conditions has been leveraged to produce high-quality graphene sheets with excellent electrical conductivity and mechanical strength. These materials hold great potential for applications in energy storage devices, sensors, and flexible electronics.

The synthesis of 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the naphthalene derivative, followed by the formation of the pyrazole ring through a cyclization reaction. The final step involves the introduction of the hydrazide group, which is achieved through a condensation reaction under controlled conditions.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications, enabling researchers to tailor its properties for specific applications. For instance, functionalization with different substituents has been shown to enhance its solubility in organic solvents, improve its stability under thermal and oxidative conditions, and modulate its electronic properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the activity of this compound. Using state-of-the-art quantum mechanical calculations and molecular docking studies, scientists have been able to predict how this molecule interacts with biological targets at the atomic level. These findings have not only validated experimental results but also guided the design of more potent derivatives.

In conclusion, 3-(naphthalen-1-yl)-N'-(1E)-phenylmethylidene-1H-pyrazole-5-carbohydrazide represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.